Cas no 3438-16-2 (5-Chloro-2-methoxybenzoic acid)

• Product name: 5-Chloro-2-methoxybenzoic acid
• CAS No: 3438-16-2
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD00017546
• CID: 44160
• PubChem ID: 76970

5-Chloro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxybenzoic acid
• 5-CHLORO-2-ANISIC ACID
• 5-chloro-O-anisic acid
• 2-Methoxy-5-chlorobenzoic Acid
• 3-chloro-6-methoxybenzoic acid
• 5-Chlor-2-methoxy-benzoesaeure
• 5-chloro-2-methoxy-benzoic acid
• Benzoic acid, 5-chloro-2-methoxy-
• 5-Chloro-2-methoxybenzoicacid
• HULDRQRKKXRXBI-UHFFFAOYSA-N
• PubChem2680
• 5-Chloro-methoxybenzoic acid
• 5-chloro-2-methoxy-benzoate
• RARECHEM AL BO 0576
• EBD54430
• 5-chloro-2-(methyloxy)benzoic
• BB 0244071
• EN300-20735
• AC-23552
• CS-W016879
• Tert-Butyl4-(4-iodophenyl)tetrahydro-1(2H)-pyrazinecarboxylate
• 5-chloro-2-(methyloxy)benzoic acid
• SCHEMBL48961
• SY013488
• Z104480402
• AKOS000112227
• DTXSID80187949
• CK2307
• InChI=1/C8H7ClO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11
• FT-0620326
• W-106739
• AM20060318
• FS-3182
• 3438-16-2
• EINECS 222-343-7
• 5-Chloro-2-methoxy-benzoicAcid-13C,d3
• MFCD00017546
• F0211-0007
• 5-Chloro-2-methoxybenzoic acid, 99%
• NS00029650
• DB-011445
• STL164312

• MDL： MFCD00017546
• Inchi： 1S/C8H7ClO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： HULDRQRKKXRXBI-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C(=O)O[H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1,259g/cm
• Melting Point: 97.0 to 100.0 deg-C
• Boiling Point: 309.4℃ at 760 mmHg
• Flash Point: 140.9℃
• Refractive Index: 1,544-1546
• PSA: 46.53000
• LogP: 2.04680
• Solubility: Not determined

5-Chloro-2-methoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

5-Chloro-2-methoxybenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives